2-(8-Heptadecenyl)-4,6-dihydroxybenzoic acid
2-(8-Heptadecenyl)-4,6-dihydroxybenzoic acid
D8'-Merulinic acid a, also known as d8'-merulinate a, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. D8'-Merulinic acid a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, D8'-merulinic acid a is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
69506-65-6
VCID:
VC0191390
InChI:
InChI=1S/C24H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-21(25)19-22(26)23(20)24(27)28/h9-10,18-19,25-26H,2-8,11-17H2,1H3,(H,27,28)/b10-9+
SMILES:
CCCCCCCCC=CCCCCCCCC1=C(C(=CC(=C1)O)O)C(=O)O
Molecular Formula:
C24H38O4
Molecular Weight:
390.6 g/mol
2-(8-Heptadecenyl)-4,6-dihydroxybenzoic acid
CAS No.: 69506-65-6
Natural Products
VCID: VC0191390
Molecular Formula: C24H38O4
Molecular Weight: 390.6 g/mol
| CAS No. | 69506-65-6 |
|---|---|
| Product Name | 2-(8-Heptadecenyl)-4,6-dihydroxybenzoic acid |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | 2-[(E)-heptadec-8-enyl]-4,6-dihydroxybenzoic acid |
| Standard InChI | InChI=1S/C24H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-21(25)19-22(26)23(20)24(27)28/h9-10,18-19,25-26H,2-8,11-17H2,1H3,(H,27,28)/b10-9+ |
| Standard InChIKey | IXDZSQUQSCLSSD-MDZDMXLPSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCC1=C(C(=CC(=C1)O)O)C(=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC1=C(C(=CC(=C1)O)O)C(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC1=C(C(=CC(=C1)O)O)C(=O)O |
| Melting Point | 116-117°C |
| Physical Description | Solid |
| Description | D8'-Merulinic acid a, also known as d8'-merulinate a, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. D8'-Merulinic acid a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, D8'-merulinic acid a is primarily located in the membrane (predicted from logP). |
| PubChem Compound | 5319371 |
| Last Modified | Nov 11 2021 |
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